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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147

Proper management and disposal of sodium zirconium lactate are crucial for maintaining
laboratory safety and environmental compliance. This guide provides detailed, step-by-step
procedures for researchers, scientists, and drug development professionals to handle and
dispose of this chemical responsibly.

Immediate Safety and Handling Precautions

Before handling sodium zirconium lactate, it is essential to be aware of its potential hazards
and to use appropriate personal protective equipment (PPE).

1.1 Hazard Identification
Sodium zirconium lactate is classified with the following potential hazards:

o Acute Toxicity: May be harmful if swallowed, and may be harmful if it enters the airways. It
may also be harmful if inhaled.

e Skin Irritation: Causes mild skin irritation.
o Eye Irritation: Causes eye irritation.

o Respiratory Irritation: May cause respiratory tract irritation, leading to symptoms like a sore
throat and cough.

1.2 Recommended Personal Protective Equipment (PPE)
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To minimize exposure and ensure personal safety, the following PPE should be worn when
handling sodium zirconium lactate:

» Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[1]
o Eye/Face Protection: Use safety glasses or chemical splash goggles.[2]
» Skin and Body Protection: Wear suitable protective clothing to avoid skin contact.[1]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[1] Handle in a well-ventilated area.[1]

Hazard Summary Table

Hazard L .
. Description GHS Code Citations
Classification

o May be harmful if
Acute Toxicity (Oral) H303
swallowed.

May be harmful if

Aspiration Hazard swallowed and enters H305
airways.
Skin Causes mild skin
: o o H316
Corrosion/Irritation irritation.
Eye Damage/Irritation Causes eye irritation. H320
Acute Toxicity May be harmful if
, , H333
(Inhalation) inhaled.

Step-by-Step Disposal Procedures

The appropriate disposal method for sodium zirconium lactate depends on various factors,
including its form (solid or liquid), concentration, and quantity, as well as institutional policies
and local regulations.
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2.1 Pre-Disposal Evaluation

o Consult Safety Data Sheet (SDS): Always review the most current SDS for sodium
zirconium lactate before disposal.[1]

o Determine Waste Classification: It is the responsibility of the product user to determine at the
time of disposal whether the material should be classified as hazardous waste. Processing,
use, or contamination of this product may change the waste management options.

o Check Regulations: Treatment, storage, transportation, and disposal must be in accordance
with applicable Federal, State/Provincial, and Local regulations.[2] Contact your institution's
Environmental Health and Safety (EHS) office or the local Environmental Protection Agency
(EPA) regional office for specific guidance.[3]

2.2 Disposal Option 1: Licensed Hazardous Waste Contractor

This is the most recommended and safest method for disposal, especially for unused product,
large quantities, or contaminated material.

o Package the Waste: Place the sodium zirconium lactate in a suitable, closed, and clearly
labeled container for disposal.[1]

o Arrange for Pickup: Contact your institution's EHS office to arrange for pickup by a licensed
chemical waste disposal company.[4] The material may be disposed of at a licensed
chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

2.3 Disposal Option 2: Sanitary Sewer (Drain) Disposal

This option is strictly limited to very small quantities of dilute, uncontaminated solutions and is
permissible only if allowed by local wastewater treatment authorities.

o Confirm Permissibility: Verify with your local wastewater treatment plant that both zirconium
and lactate compounds are acceptable for drain disposal.[5]

o Ensure Neutral pH: Before disposal, ensure the solution's pH is between 3 and 8.[5]
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 Dilute Extensively: For small spills, the product may be diluted with water and sent to the
sewer if allowed by local and state regulations. Always flush with a large volume of water, at
least 100 times the volume of the chemical being disposed, to ensure adequate dilution.[5]

» Prohibited Discharges: Do not discharge to sewer systems if it contaminates water,
foodstuffs, feed, or seed.[1]

Emergency Procedures: Spill and Leak Management
In the event of a spill, prompt and safe cleanup is essential.

Evacuate and Ventilate: Evacuate non-essential personnel from the area.[3] Ensure
adequate ventilation.[1]

Wear Appropriate PPE: Before approaching the spill, wear the personal protective equipment
outlined in Section 1.2.

Contain the Spill: Prevent further spillage or leakage if it is safe to do so.[1] Do not let the
chemical enter drains.[1]

Clean Up:

o For liquid spills: Absorb the spill with an inert, non-combustible material such as sand,
sawdust, or oil dry.[2]

o Collect Waste: Sweep or scoop up the absorbed material and place it in a suitable, closed
container for disposal.[1][6]

Final Disposal: Dispose of the collected waste in accordance with federal, state, and local
requirements.

Container Disposal

Empty containers may retain product residues and can be hazardous.

o Decontaminate: Containers can be triple-rinsed with an appropriate solvent (or an equivalent
method).[1]
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e Render Unusable: The packaging can be punctured to make it unusable for other purposes.

[1]

» Dispose or Recycle: After decontamination, containers can be offered for recycling,
reconditioning, or disposed of in a sanitary landfill as per local regulations.[1]

Diagrams

Sodium Zirconium Lactate Disposal Workflow
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Start: Assess Sodium
Zirconium Lactate Waste

l

Consult SDS and Local
(Federal, State, Local) Regulations

'

No

Follow Spill Procedures:
1. Wear PPE
2. Contain Spill
3. Absorb with inert material
4. Collect in sealed container

Unused Product or
Contaminated Material

Select Disposal Method

Large quantity or
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Allowed by local regulations

Option B (Restricted):
Sanitary Sewer Disposal
- Check local allowance

- Ensure pH 3-8
- Dilute with >100x water

Option A (Recommended):
Licensed Waste Disposal
- Package and label waste
- Arrange for EHS pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of sodium zirconium lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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